Cas no 1268249-89-3 (cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid)

• Product Name: cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid
• CAS No: 1268249-89-3
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6802197
• PubChem ID: 93478640
• Update Time: 2025-06-07

cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• G18837
• CIS-1-TERT-BUTOXYCARBONYL-6-PHENYL-PIPERIDINE-3-CARBOXYLIC ACID
• 1268249-89-3
• cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid

• Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(21)18-11-13(15(19)20)9-10-14(18)12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,20)/t13-,14-/m1/s1
• InChI Key： CALATTICCPJTQS-ZIAGYGMSSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C(=O)O)CC[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid

Introduction to cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid (CAS No. 1268249-89-3)

cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid (CAS No. 1268249-89-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a phenyl substituent, and a carboxylic acid functional group. These properties make it an important intermediate in the synthesis of various biologically active molecules.

The Boc protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups, allowing for selective functionalization of other parts of the molecule. This is particularly useful in the synthesis of complex peptides and proteins, where precise control over reactivity is crucial. The presence of the phenyl substituent imparts additional aromatic stability and can influence the compound's pharmacological properties, such as solubility and binding affinity to biological targets.

The carboxylic acid functional group in cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid provides a versatile handle for further chemical modifications. It can be readily converted into various derivatives, such as esters, amides, and hydrazides, which are essential building blocks in the development of new drugs and therapeutic agents. The cis configuration of the piperidine ring adds another layer of complexity and specificity to the molecule, making it a valuable tool in stereochemistry and enantioselective synthesis.

Recent research has highlighted the potential of cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid in the development of novel therapeutics. For instance, studies have shown that derivatives of this compound exhibit potent activity against various disease targets, including enzymes involved in neurodegenerative disorders and cancer. The ability to fine-tune the structure through chemical modifications allows researchers to optimize the pharmacological profile of these derivatives, enhancing their efficacy and reducing potential side effects.

In addition to its therapeutic applications, cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid has also been explored as a key intermediate in the synthesis of advanced materials and polymers. Its unique combination of functional groups makes it suitable for use in polymer chemistry, where it can be incorporated into polymer chains to impart specific properties such as biodegradability, mechanical strength, and thermal stability.

The synthesis of cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the protection of amino groups with Boc reagents, followed by ring formation and functional group transformations. Advances in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic protocols, making this compound more accessible for large-scale production.

In conclusion, cis-1-Tert-butoxycarbonyl-6-phenyl-piperidine-3-carboxylic acid (CAS No. 1268249-89-3) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an indispensable tool for researchers working on the development of new drugs and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.